4-Methoxy-2-methylbenzo[D]thiazole-6-carboxylic acid

• CAS No.: 739365-26-5
• Molecular Formula: C10H9NO3S
• Molecular Weight: 223.25 g/mol
• IUPAC Name: 4-methoxy-2-methyl-1,3-benzothiazole-6-carboxylic acid
• InChI: InChI=1S/C10H9NO3S/c1-5-11-9-7(14-2)3-6(10(12)13)4-8(9)15-5/h3-4H,1-2H3,(H,12,13)
• InChI Key: DOVAMLFLRFKHDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C(C=C2S1)C(=O)O)OC

Description

4-Methoxy-2-methylbenzo[D]thiazole-6-carboxylic acid is a useful research compound. Its molecular formula is C10H9NO3S and its molecular weight is 223.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

4-Amino-3-mercapto-5-methoxybenzoic acid (500 mg) was dissolved in tetrahydrofuran (15 ml) and cooled at −78° C. Acetic anhydride (0.26 ml) was added thereto, and the mixture was warmed over 30 minutes to room temperature and stirred for 3 hours. The reaction mixture was concentrated under reduced pressure to give the title compound (550 mg, Y.:99%) as white crystals.